A selective reaction-based fluorescent probe for detecting cobalt in living cells†
Chemical Communications Pub Date: 2012-04-04 DOI: 10.1039/C2CC31681A
Abstract
A reaction-based strategy exploiting cobalt-mediated oxidative C–O bond cleavage affords a selective turn-on
Recommended Literature
- [1] The evaluation of the chemical quality and UV overall components dissolution consistency of Flos Chrysanthemi Indici preparation†
- [2] Fabrication of a versatile chitosan nanocomposite hydrogel impregnated with biosynthesized silver nanoparticles using Sapindus mukorossi: characterization and applications
- [3] Oligo-ethylene-glycol based thin-film composite nanofiltration membranes for effective separation of mono-/di-valent anions†
- [4] Ultrasensitive detection of carcino-embryonic antigen by using novel flower-like gold nanoparticle SERS tags and SERS-active magnetic nanoparticles†
- [5] Green sensors for voltammetric determination of lindane in water samples using bare and nylon 6,6 modified pencil electrodes
- [6] Impact of metastable defect structures on carrier recombination in solar cells†
- [7] A novel regrowth mechanism and enhanced optical properties of Mg0.25Zn0.75O nanorods subjected to vapor-confined face-to-face annealing
- [8] Peptide mass fingerprinting using isotopically encoded photo-crosslinking amino acids†
- [9] Conformational modulation of Ant–Pro oligomers using chirality alteration of proline residues†
- [10] Molecular containers
